Cas no 2022956-34-7 (Bzl-His(Bzl)-OH)
Bzl-His(Bzl)-OH Chemical and Physical Properties
Names and Identifiers
-
- L-Histidine, N,3-bis(phenylmethyl)-
- (2S)-2-(benzylamino)-3-(3-benzylimidazol-4-yl)propanoic acid
- 2022956-34-7
- Bzl-His(Bzl)-OH
-
- Inchi: 1S/C20H21N3O2/c24-20(25)19(22-12-16-7-3-1-4-8-16)11-18-13-21-15-23(18)14-17-9-5-2-6-10-17/h1-10,13,15,19,22H,11-12,14H2,(H,24,25)/t19-/m0/s1
- InChI Key: DWIALLNZZWOHTM-IBGZPJMESA-N
- SMILES: C(O)(=O)[C@H](CC1N(CC2=CC=CC=C2)C=NC=1)NCC1=CC=CC=C1
Computed Properties
- Exact Mass: 335.16337692g/mol
- Monoisotopic Mass: 335.16337692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 564.5±50.0 °C(Predicted)
- pka: 2.06±0.10(Predicted)
Bzl-His(Bzl)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB529658-1 g |
Bzl-His(Bzl)-OH; . |
2022956-34-7 | 1g |
€181.00 | 2021-09-16 | ||
| abcr | AB529658-5 g |
Bzl-His(Bzl)-OH; . |
2022956-34-7 | 5g |
€619.70 | 2021-09-16 |
Bzl-His(Bzl)-OH Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Bzl-His(Bzl)-OH
Introduction to Bzl-His(Bzl)-OH (CAS No: 2022956-34-7)
Bzl-His(Bzl)-OH is a specialized compound with significant applications in the field of chemical and biomedical research. This compound, identified by its CAS number 2022956-34-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The name itself provides a clear indication of its chemical composition, featuring Bzl (benzyl) groups and His (histidine) residues, which are critical for its functionality.
The benzyl group is a common moiety in organic chemistry, known for its stability and ability to enhance the solubility of molecules in various solvents. In the context of Bzl-His(Bzl)-OH, the presence of two benzyl groups suggests a high degree of hydrophobicity, which can be advantageous in drug design for improving bioavailability. The histidine residue, on the other hand, is an amino acid that plays a crucial role in biological systems. Its imidazole ring is often involved in metal binding and catalytic processes, making it a valuable component in the development of metalloproteinase inhibitors and other therapeutic agents.
Recent research has highlighted the importance of histidine-based compounds in medicinal chemistry. For instance, histidine derivatives have been explored as potential inhibitors of various enzymes, including those involved in cancer progression and inflammation. The compound Bzl-His(Bzl)-OH, with its dual benzyl and histidine moieties, could serve as a versatile scaffold for designing novel inhibitors. Its ability to interact with both hydrophobic and polar environments makes it an attractive candidate for drug development.
In addition to its inhibitory potential, Bzl-His(Bzl)-OH has shown promise in the field of biomaterials. The benzyl groups can facilitate covalent attachment to surfaces or other biomolecules, while the histidine residue can provide specific binding interactions. This dual functionality makes it suitable for applications such as surface-functionalized nanoparticles or targeted drug delivery systems. Such advancements are particularly relevant in the context of nanomedicine, where precise control over molecular interactions is essential for effective therapeutic outcomes.
The synthesis of Bzl-His(Bzl)-OH involves sophisticated organic chemistry techniques, including peptide coupling and protection-deprotection strategies. The benzyl groups are typically introduced as protecting groups for amino functions during peptide synthesis, ensuring that the histidine residue remains reactive under various conditions. This synthetic approach underscores the compound's complexity and the expertise required for its production.
One of the most compelling aspects of Bzl-His(Bzl)-OH is its potential application in targeted therapy. By leveraging the histidine residue's ability to bind metal ions, researchers have developed strategies to enhance the specificity of drug delivery. For example, Bzl-His(Bzl)-OH could be designed to release therapeutic agents only in the presence of specific metal ions overexpressed in certain pathological conditions. This targeted approach not only improves treatment efficacy but also minimizes side effects by reducing off-target interactions.
The compound's structural features also make it a valuable tool for mechanistic studies in enzymology. The benzyl groups provide a stable platform for spectroscopic studies, while the histidine residue offers a site for covalent labeling or metal coordination. These properties enable researchers to investigate enzyme-substrate interactions at a molecular level, providing insights that could lead to the development of more effective drugs.
In conclusion, Bzl-His(Bzl)-OH (CAS No: 2022956-34-7) is a multifaceted compound with significant potential in both therapeutic and materials science applications. Its unique combination of benzyl and histidine moieties offers diverse functional possibilities, from enzyme inhibition to targeted drug delivery systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical and biomedical sciences.
2022956-34-7 (Bzl-His(Bzl)-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)